Cas no 57877-72-2 (3(2H)-Furanone, 5-methyl-2-octyl-)

• Product Name: 3(2H)-Furanone, 5-methyl-2-octyl-
• CAS No: 57877-72-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 343895
• PubChem ID: 529383
• Update Time: 2025-04-19

3(2H)-Furanone, 5-methyl-2-octyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, 5-methyl-2-octyl-
• 5-methyl-2-octylfuran-3-one
• 2,3-Dihydro-2-n-octyl-5-methyl-furan-3-one
• 2,3-Dihydro-5-methyl-2-n-octylfuran-3-one
• 2H-Furan-3-one, 5-methyl-2-octyl
• Cepanone
• 5-Methyl-2-octyl-3(2H)-furanone #
• 57877-72-2
• 5-methyl-2-octyluran-3-one
• 2,3-dihydro-2-octyl-5-methylfuran-3-one
• CHEBI:174067
• 5-Methyl-2-octyl-3(2H)-furanone
• 5-methyl-2-octyl-2,3-dihydrofuran-3-one
• SCHEMBL18548753
• ZLLDSWALGJWTSW-UHFFFAOYSA-N
• DTXSID00336154

• Inchi： 1S/C13H22O2/c1-3-4-5-6-7-8-9-13-12(14)10-11(2)15-13/h10,13H,3-9H2,1-2H3
• InChI Key： ZLLDSWALGJWTSW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C1CCCCCCCC)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones